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Abstract

Erythrulose, a naturally occurring tetrose carbohydrate, has garnered significant interest
beyond its well-known application in sunless tanning products. As a keto-tetrose, its unique
chemical structure and reactivity make it a molecule of interest in various biochemical pathways
and a potential chiral building block in organic synthesis. This technical guide provides a
comprehensive overview of erythrulose, tailored for researchers, scientists, and drug
development professionals. It delves into its physicochemical properties, detailed experimental
protocols for its synthesis and analysis, and its intricate roles in significant biological processes,
including the Maillard reaction, the pentose phosphate pathway, and vitamin C degradation.

Physicochemical and Safety Data of Erythrulose

Erythrulose (C4sHsOa) is a ketose sugar with a molecular weight of 120.104 g/mol .[1][2] It
exists as a clear, colorless to pale-yellowish, highly viscous liquid or syrup.[1][3][4] Erythrulose
is soluble in water and methanol.[2][5] The following tables summarize the key quantitative data
for erythrulose.

Table 1: Physicochemical Properties of Erythrulose
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Property Value References
Molecular Formula CaHsOa4 [1]
Molar Mass 120.1 g/mol [5]
Density 1.420 g/cm3 [5]
Boiling Point 144.07°C (estimate) [5]

Specific Rotation [a]D8

+11.4° (c = 2.4 in water)

[5]

Flash Point 110°C [5]
pKa 12.00 + 0.20 (Predicted) [5]
. Soluble in water, slightly
Solubility . [2][5]
soluble in methanol.
Colorless to slightly yellow
Appearance [1][5]

oil/syrup.

Table 2: Safety and Toxicological Data for Erythrulose

Parameter Value Species Test Guideline  References
Acute Oral
- >2000 mg/kg Rat OECD 401 [61[7]
Toxicity (LDso)
) o o Guinea Pig,
Skin Irritation Not an irritant - [6]
Human
o Not an irritant _
Eye Irritation ) Rabbit OECD 405 [6]
(20% solution)
Skin ” : :
o Not a sensitizer Guinea Pig - [8]
Sensitization
Mutagenicity i
Not mutagenic - - [7119]

(Ames' test)

Key Biochemical Roles and Signaling Pathways

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://en.wikipedia.org/wiki/Erythrulose
https://www.chembk.com/en/chem/ERYTHRULOSE
https://www.chembk.com/en/chem/ERYTHRULOSE
https://www.chembk.com/en/chem/ERYTHRULOSE
https://www.chembk.com/en/chem/ERYTHRULOSE
https://www.chembk.com/en/chem/ERYTHRULOSE
https://www.chembk.com/en/chem/ERYTHRULOSE
https://us.typology.com/library/identity-profile-erythrulose
https://www.chembk.com/en/chem/ERYTHRULOSE
https://en.wikipedia.org/wiki/Erythrulose
https://www.chembk.com/en/chem/ERYTHRULOSE
https://www.benchchem.com/product/b1219606?utm_src=pdf-body
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw850e1d58/msds/sds-erythrulose-2.pdf
http://www.mcbiotec.com/?t=view&id=32
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw850e1d58/msds/sds-erythrulose-2.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw850e1d58/msds/sds-erythrulose-2.pdf
https://www.industrialchemicals.gov.au/sites/default/files/EX120%20Public%20Report%20PDF.pdf
http://www.mcbiotec.com/?t=view&id=32
https://www2.mst.dk/Udgiv/publications/2006/87-7052-235-9/html/kap05_eng.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Erythrulose is implicated in several significant biochemical processes, extending beyond its
cosmetic applications.

The Maillard Reaction and Advanced Glycation End
Products (AGESs)

Erythrulose, as a reducing sugar, readily participates in the Maillard reaction, a non-enzymatic
browning reaction with amino acids.[1] This reaction is responsible for its effect in sunless
tanning products, where it reacts with the amino acids in the keratin of the stratum corneum to
form brown-colored polymers called melanoidins.[2][10]

However, this reactivity also leads to the formation of Advanced Glycation End products (AGES)
in vivo.[1] The formation of AGESs is a complex process initiated by the reaction of a reducing
sugar, like erythrulose, with the amino groups of proteins, lipids, or nucleic acids to form a
Schiff base. This is followed by rearrangements to form more stable Amadori products, which
then undergo a series of further reactions, including oxidation, dehydration, and condensation,
to form irreversible AGEs.[11][12][13] The accumulation of AGEs is associated with various
pathological conditions, including diabetes complications and aging.[1][11][14]
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Maillard Reaction and AGE Formation Pathway.

Pentose Phosphate Pathway

Erythrose-4-phosphate, a phosphorylated derivative of the aldotetrose erythrose, is a key
intermediate in the non-oxidative branch of the pentose phosphate pathway (PPP).[15][16]
While erythrulose itself is not a direct intermediate, its isomer erythrose is. The PPP is a
crucial metabolic pathway that runs parallel to glycolysis, generating NADPH for reductive
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biosynthesis and protecting against oxidative stress, and producing precursors for nucleotide
synthesis.[15][16] In some microorganisms, such as Brucella, erythritol is catabolized to D-
erythrose-4-phosphate, which then enters the PPP.[17] This pathway involves the conversion of
L-3-tetrulose-4-phosphate to D-erythrose-4-phosphate via a series of isomerizations.[17]

Pentose Phosphate Pathway (Non-oxidative)
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Role of Erythrose-4-Phosphate in the PPP.

Vitamin C Degradation

L-Erythrulose is a degradation product of vitamin C (ascorbic acid).[18][19] The breakdown of
dehydroascorbic acid (DHA), the oxidized form of vitamin C, can proceed through a non-
oxidative pathway that yields L-erythrulose and oxalic acid.[18][20] This pathway has been
identified as a major route for vitamin C degradation in vivo, with 3-deoxythreosone, a
precursor to erythrulose, being a significant degradation product found bound to human lens
proteins.[20][21]
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Erythrulose Formation from Vitamin C Degradation.

Experimental Protocols
Production of L-Erythrulose by Fermentation

L-Erythrulose can be produced by the aerobic fermentation of meso-erythritol using
microorganisms of the genus Gluconobacter.[1][22][23]

* Microorganism:Gluconobacter oxydans or Gluconobacter frateurii.[22][24]
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e Substrate: meso-Erythritol.

e Culture Medium: A suitable medium containing meso-erythritol and one or more polyhydric
alcohols.[23] For example, tryptic soy broth (TSB) supplemented with 1% D-sorbitol.[24][25]

 Incubation Conditions:
o Temperature: 30°C.[24][25]
o Agitation: 170 rpm.[24][25]
o Aeration: The partial oxygen pressure (pO2) should be maintained between 10-80%.[23]

e Process:

[¢]

Prepare a washed cell suspension of the selected Gluconobacter strain.
o Inoculate the culture medium with the cell suspension.

o Incubate under the specified conditions. Meso-erythritol can be added in a single batch,
repeatedly, or continuously to maintain a concentration of 50 to 150 g/L.[23]

o Monitor the conversion of erythritol to erythrulose. At a 10% substrate concentration,
approximately 98% conversion can be achieved within 48 hours.[24][25]

 Purification: The resulting L-erythrulose can be purified from the fermentation broth using
methods such as membrane filtration, ion exchange chromatography, electrodialysis, and
activated carbon treatment.[23]

Enzymatic Synthesis of L-Erythrulose

L-Erythrulose can be synthesized enzymatically using transketolase.[26]
o Enzyme: Transketolase (TK).
o Substrates: Hydroxypyruvate (HPA) and glycolaldehyde (GA).[26]

¢ Reaction Conditions:
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o Temperature: 20°C.[26]

o Initial Substrate Concentrations: 50 mM HPA and 50 mM GA.[26]

¢ Protocol:

o

Prepare a reaction mixture containing the substrates in a suitable buffer.

[¢]

Add the transketolase enzyme to the reaction mixture.

[¢]

Incubate the reaction at 20°C.

[e]

Monitor the production of L-erythrulose and the consumption of hydroxypyruvate.

A multi-enzymatic cascade reaction has also been developed for the synthesis of L-
erythrulose from glycerol.[27] This system utilizes glycerol dehydrogenase (GDH), fructose-6-
phosphate aldolase (FSAA129S), NADH oxidase (NOX), and catalase.[27]

Inputs Reaction

Hydroxypyruvate (HPA) Glycolaldehyde (GA)

Transketolase (TK)

Reaction at 20°C

Ou1'put

L-Erythrulose
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Workflow for the Enzymatic Synthesis of L-Erythrulose.

Chemical Synthesis of Erythrulose
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Erythrulose can be synthesized via an aldol condensation of dihydroxyacetone and
formaldehyde.[28]

e Reactants: Dihydroxyacetone and formaldehyde.

o Catalyst: Zeolite-like imidazolate frame (ZIF) formed by cations such as Zn(ll), Co(ll), Fe(ll),
or Cd(Il) and organic linkers.[28]

» Reaction Conditions:
o Solvent: Aqueous solution.
o Temperature: Up to 80°C.[28]
o pH: 7.54-8.71, controlled by the amount of catalyst.[28]

e Procedure:

[¢]

In a reactor, combine dihydroxyacetone, formaldehyde solution, and water.

o

Add the ZIF catalyst.

[e]

Heat the mixture to the desired temperature while stirring.

o

Maintain the reaction for a specified time (e.g., 0.5 hours).

The reaction products can be analyzed by high-performance liquid chromatography
(HPLC).

[¢]

Analytical Methods for Erythrulose

The quantification of erythrulose in various matrices can be achieved using standard
analytical techniques.

e High-Performance Liquid Chromatography (HPLC): HPLC is a common method for the
analysis of erythrulose and other carbohydrates. A variety of columns and detection
methods can be employed depending on the sample matrix.
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e Gas Chromatography (GC): GC can also be used for the analysis of erythrulose, often
requiring derivatization to increase volatility.

e Spectroscopic Methods: While not typically used for quantification in complex mixtures,
spectroscopic technigues such as Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS) are invaluable for the structural elucidation and
identification of erythrulose and its reaction products.[25]

Erythrulose as a Chiral Building Block

Erythrulose derivatives can serve as valuable chiral building blocks in organic synthesis.[29]
Its stereocenters and functional groups make it a useful starting material for the stereoselective
synthesis of complex molecules, including functionalized d3 and d4 synthons.[29] This has
been applied in the formal synthesis of natural products like goniothalesdiol.[29] The use of
chiral building blocks is of particular importance in drug discovery and development, where the
stereochemistry of a molecule is often critical to its biological activity.[30]

Conclusion

Erythrulose is a multifaceted tetrose carbohydrate with significance extending far beyond its
cosmetic applications. Its role in fundamental biochemical processes such as the Maillard
reaction and its connection to the pentose phosphate pathway and vitamin C metabolism
highlight its importance in cellular chemistry and pathology. The availability of robust
fermentation and enzymatic synthesis protocols facilitates its production for research and
industrial purposes. For researchers, scientists, and drug development professionals, a
thorough understanding of the properties, reactivity, and biological implications of erythrulose
is crucial for harnessing its potential as a research tool and a chiral building block in the
synthesis of novel therapeutic agents. Further investigation into its metabolic fate and its
interactions with biological systems will undoubtedly unveil new applications and deepen our
understanding of carbohydrate chemistry in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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